Cas no 222974-47-2 (L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-)
222974-47-2 structure
Product Name:L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
CAS No:222974-47-2
MF:C19H33NO4
MW:339.469626188278
CID:262016
Update Time:2024-03-01
L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
- (-)-Tumonoic acidA
- L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecenyl]- (9CI)
- Tumonoic acid A
- L-Proline, 1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]-
- Tumonic acid A
- 1-[(2R,3S,4E)-3-Hydroxy-2,4-dimethyl-4-dodecenoyl]-L-proline
- (-)-Tumonoic acid A
-
- Inchi: 1S/C19H33NO4/c1-4-5-6-7-8-9-11-14(2)17(21)15(3)18(22)20-13-10-12-16(20)19(23)24/h11,15-17,21H,4-10,12-13H2,1-3H3,(H,23,24)/b14-11+/t15-,16+,17-/m1/s1
- InChI Key: JFFANXXIOVCBBG-PYIPWEHNSA-N
- SMILES: C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)[C@H](O)/C(/C)=C/CCCCCCC
Computed Properties
- Exact Mass: 339.24109
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- XLogP3: 3.659
Experimental Properties
- Density: 1.084±0.06 g/cm3(Predicted)
- Boiling Point: 528.0±50.0 °C(Predicted)
- PSA: 77.84
- pka: 3.60±0.20(Predicted)
L-Proline,1-[(2R,3S,4E)-3-hydroxy-2,4-dimethyl-1-oxo-4-dodecen-1-yl]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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